Cas no 89619-34-1 (1H-Indene, 1-(1-methylethyl)-2,3-diphenyl-)

1H-Indene, 1-(1-methylethyl)-2,3-diphenyl- structure
89619-34-1 structure
Product name:1H-Indene, 1-(1-methylethyl)-2,3-diphenyl-
CAS No:89619-34-1
MF:C24H22
MW:310.43148
CID:594694
PubChem ID:13278581

1H-Indene, 1-(1-methylethyl)-2,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene, 1-(1-methylethyl)-2,3-diphenyl-
    • 2,3-diphenyl-1-propan-2-yl-1H-indene
    • 2,3-Diphenyl-1-(propan-2-yl)-1H-indene
    • DTXSID10534169
    • 89619-34-1
    • Inchi: InChI=1S/C24H22/c1-17(2)22-20-15-9-10-16-21(20)23(18-11-5-3-6-12-18)24(22)19-13-7-4-8-14-19/h3-17,22H,1-2H3
    • InChI Key: RELMFXZNWJLLMK-UHFFFAOYSA-N
    • SMILES: CC(C)C1C2=CC=CC=C2C(=C1C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

  • Exact Mass: 310.172150702g/mol
  • Monoisotopic Mass: 310.172150702g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 0Ų

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